Cas no 2377035-11-3 (6-Bromo-1-methylindol-2-amine;hydrochloride)

• Product Name: 6-Bromo-1-methylindol-2-amine;hydrochloride
• CAS No: 2377035-11-3
• MF: C₉H₁₀BrClN₂
• MW: 261.546100139618
• CID: 6308393
• PubChem ID: 145902225
• Update Time: 2025-06-26

6-Bromo-1-methylindol-2-amine;hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2377035-11-3
• EN300-7455353
• Z3952964773
• 6-Bromo-1-methylindol-2-amine;hydrochloride
• 6-bromo-1-methyl-1H-indol-2-amine hydrochloride

• Inchi： 1S/C9H9BrN2.ClH/c1-12-8-5-7(10)3-2-6(8)4-9(12)11;/h2-5H,11H2,1H3;1H
• InChI Key： VRMTXUDIOUVOII-UHFFFAOYSA-N
• SMILES： BrC1C=CC2C=C(N)N(C)C=2C=1.Cl

Computed Properties

• Exact Mass: 259.97159g/mol
• Monoisotopic Mass: 259.97159g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 174
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 31Ų

Additional information on 6-Bromo-1-methylindol-2-amine;hydrochloride

Introduction to 6-Bromo-1-methylindol-2-amine;hydrochloride (CAS No: 2377035-11-3)

6-Bromo-1-methylindol-2-amine;hydrochloride, identified by the Chemical Abstracts Service Number (CAS No) 2377035-11-3, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This compound belongs to the indole derivatives family, a class of molecules widely recognized for their diverse biological activities and potential therapeutic applications. The presence of both bromine and methyl substituents on the indole ring enhances its pharmacological profile, making it a valuable scaffold for drug discovery and development.

The hydrochloride salt form of 6-Bromo-1-methylindol-2-amine improves its solubility in aqueous solutions, which is a critical factor for formulation development in pharmaceuticals. This property allows for more efficient drug delivery systems, enabling better absorption and bioavailability in vivo. The compound's structure not only facilitates interactions with biological targets but also contributes to its stability during storage and transportation, ensuring consistent quality for research and clinical applications.

In recent years, indole derivatives have garnered considerable attention due to their involvement in various biological pathways. Specifically, 6-Bromo-1-methylindol-2-amine;hydrochloride has been studied for its potential role in modulating immune responses, neurodegenerative diseases, and cancer therapy. The bromine atom on the indole ring can serve as a handle for further chemical modifications, allowing researchers to design more complex molecules with tailored biological activities. This flexibility makes it an attractive candidate for structure-activity relationship (SAR) studies.

One of the most compelling aspects of 6-Bromo-1-methylindol-2-amine;hydrochloride is its potential in oncology research. Preclinical studies have suggested that this compound may interfere with key signaling pathways involved in tumor growth and progression. For instance, it has been hypothesized that it could inhibit the activity of certain kinases or modulate the expression of transcription factors critical for cancer cell survival. These findings have prompted further investigation into its mechanisms of action and therapeutic potential.

The pharmaceutical industry has increasingly focused on developing small molecule inhibitors that target specific enzymes or receptors implicated in disease pathogenesis. 6-Bromo-1-methylindol-2-amine;hydrochloride fits well within this paradigm, as its molecular structure allows for precise interactions with biological targets. Researchers have utilized computational modeling and high-throughput screening techniques to identify derivatives of this compound that exhibit enhanced potency and selectivity. Such advancements are crucial for minimizing side effects and improving patient outcomes.

Moreover, the synthesis of 6-Bromo-1-methylindol-2-amine;hydrochloride involves well-established organic chemistry protocols, ensuring scalability and reproducibility. The synthetic route typically involves bromination of 1-methylindole followed by conversion to the hydrochloride salt. This methodological simplicity is advantageous for both academic laboratories and industrial settings, where large quantities of high-purity material may be required.

Recent publications have highlighted the compound's role in investigating novel therapeutic strategies for neurological disorders. Indole derivatives are known to interact with neurotransmitter systems, making them promising candidates for treating conditions such as Alzheimer's disease, Parkinson's disease, and depression. 6-Bromo-1-methylindol-2-amine;hydrochloride has been explored as a potential modulator of serotonin receptors, which play a pivotal role in mood regulation and cognitive function.

The hydrochloride form of this compound also exhibits interesting physicochemical properties that make it suitable for various formulation strategies. Its solubility profile allows for administration via multiple routes, including oral, intravenous, and topical applications. This versatility is particularly valuable in clinical settings where patient compliance and drug delivery efficiency are paramount.

In conclusion,6-Bromo-1-methylindol-2-amine;hydrochloride (CAS No: 2377035-11-3) represents a significant advancement in pharmaceutical chemistry. Its unique structural features, combined with its demonstrated biological activities, position it as a key compound in drug discovery efforts aimed at addressing some of the most pressing medical challenges today. As research continues to uncover new therapeutic applications, this molecule is poised to play an increasingly important role in modern medicine.